Cas no 824982-17-4 (8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one)

• Product Name: 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one
• CAS No: 824982-17-4
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 689520
• PubChem ID: 21904723
• Update Time: 2025-06-08

8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one Chemical and Physical Properties

Names and Identifiers

• 3,8-Diazabicyclo[3.2.1]octan-2-one, 8-(phenylmethyl)-
• 8-benzyl-3,8-diazabicyclo[3.2.1]octan-4-one
• 3,8-Diazabicyclo[3.2.1]octan-2-one,8-(phenylmethyl)
• 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one
• 8-benzyl-3,8-diazabicyclo[3.2.1]octane-2-one
• 824982-17-4
• CS-0185209
• DTXSID30619821
• SCHEMBL928600
• VGJXKNHVNVOMFJ-UHFFFAOYSA-N
• SB12535
• 8-Benzyl-3,8-diaza-bicyclo[3.2.1]octan-2-one

• Inchi： 1S/C13H16N2O/c16-13-12-7-6-11(8-14-13)15(12)9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,14,16)
• InChI Key： VGJXKNHVNVOMFJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCC(CN1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.12600
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 35.83000
• LogP: 1.36320

Additional information on 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one

Comprehensive Overview of 8-Benzyl-3,8-diazabicyclo[3.2.1]octan-2-one (CAS No. 824982-17-4): Properties, Applications, and Research Insights

8-Benzyl-3,8-diazabicyclo[3.2.1]octan-2-one (CAS No. 824982-17-4) is a bicyclic organic compound featuring a unique structural framework that combines a benzyl group with a diazabicyclo[3.2.1]octane core. This molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate in drug discovery. The compound’s diazabicyclo[3.2.1]octane scaffold is particularly noteworthy for its conformational rigidity, which often enhances binding affinity in biologically active molecules. Researchers are increasingly exploring its applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one has surged, driven by its relevance in developing novel therapeutics. Online searches for terms like "diazabicyclo derivatives in drug design" and "CAS 824982-17-4 suppliers" reflect growing industrial and academic interest. The compound’s benzyl-substituted moiety further expands its utility, enabling modifications for improved pharmacokinetic properties. This adaptability makes it a focal point in discussions about scaffold hopping and fragment-based drug discovery, two hot topics in modern medicinal chemistry.

From a synthetic perspective, 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one exemplifies the convergence of efficiency and innovation. Its synthesis often involves multi-step protocols, including reductive amination and cyclization strategies, which are frequently queried in academic forums. The compound’s CAS No. 824982-17-4 serves as a critical identifier for researchers sourcing high-purity samples, underscoring the importance of reliable chemical databases. Additionally, its stability under physiological conditions has prompted investigations into its role as a protease inhibitor precursor, a subject gaining traction in peer-reviewed journals.

Beyond pharmaceuticals, 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one has potential applications in agrochemicals and material science. Its bicyclic structure offers steric control, a property leveraged in designing catalysts and ligands. Queries such as "diazabicyclo[3.2.1]octane applications" highlight cross-disciplinary curiosity. Furthermore, the compound’s compatibility with green chemistry principles aligns with the global push for sustainable synthesis methods, making it a candidate for eco-friendly industrial processes.

Quality control and analytical characterization of CAS 824982-17-4 are paramount for ensuring reproducibility in research. Techniques like NMR, HPLC, and mass spectrometry are routinely employed, as evidenced by search trends for "8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one purity analysis." The compound’s spectral data and solubility profiles are frequently documented in open-access repositories, facilitating collaborative advancements. This transparency supports the broader scientific community’s efforts to harness its full potential.

In summary, 8-benzyl-3,8-diazabicyclo[3.2.1]octan-2-one (CAS No. 824982-17-4) represents a multifaceted tool in contemporary chemistry. Its structural elegance, coupled with diverse applications, positions it at the forefront of innovation. As search queries and publications continue to evolve, this compound will likely remain a key player in addressing complex challenges across multiple scientific domains.